Cas no 1806337-79-0 (2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1806337-79-0
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4906480
• Update Time: 2025-06-08

2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C13H10F3NO/c14-13(15,16)11-6-9(8-18)7-17-12(11)10-4-2-1-3-5-10/h1-7,18H,8H2
• InChI Key： MINKLUWSDCSFEM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CN=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol

Research Brief on 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1806337-79-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1806337-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, featuring a phenyl group, a trifluoromethyl substituent, and a hydroxymethyl moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the areas of kinase inhibition and central nervous system (CNS) targeting.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol, highlighting a novel catalytic system that improved yield and purity. The researchers employed palladium-catalyzed cross-coupling reactions followed by selective oxidation to introduce the hydroxymethyl group at the 5-position. This methodology offers advantages in scalability and reproducibility, addressing previous challenges in the large-scale production of this compound.

In pharmacological investigations, 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol has demonstrated interesting activity as a modulator of protein-protein interactions (PPIs). A recent preprint from BioRxiv (2024) reported its ability to disrupt the interaction between p53 and MDM2, suggesting potential applications in oncology. The trifluoromethyl group appears to enhance binding affinity through favorable hydrophobic interactions, while the hydroxymethyl moiety contributes to improved solubility and pharmacokinetic properties compared to earlier analogs.

Structural-activity relationship (SAR) studies have revealed that modifications to the phenyl ring at the 2-position can significantly influence biological activity. Researchers at several pharmaceutical companies have filed patents (2023-2024) covering derivatives of 1806337-79-0 for use in treating neurodegenerative disorders, with particular emphasis on its blood-brain barrier penetration capabilities. The compound's logP and polar surface area make it particularly suitable for CNS-targeted therapies.

Ongoing clinical investigations are exploring the safety profile of 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol derivatives. Preliminary toxicology data from animal studies show favorable results, with no significant off-target effects observed at therapeutic doses. However, researchers caution that further metabolic studies are needed to fully understand its clearance pathways and potential drug-drug interactions.

The future research directions for this compound class include the development of radiolabeled versions for PET imaging applications and exploration of its use in combination therapies. Its unique chemical structure continues to inspire novel synthetic methodologies and biological applications, positioning 2-Phenyl-3-(trifluoromethyl)pyridine-5-methanol as an important scaffold in modern medicinal chemistry.